Cas no 1006066-10-9 (3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}prop-2-enoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}prop-2-enoic acid
• CAS No: 1006066-10-9
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5850872
• PubChem ID: 5774645
• Update Time: 2025-11-03

3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxylic acid, 4-[(1E)-2-carboxyethenyl]-, 1-(1,1-dimethylethyl) ester
• 3-(1-(Tert-butoxycarbonyl)-1h-imidazol-4-yl)acrylic acid
• 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}prop-2-enoic acid
• 3-{1-[(tert-butoxy)carbonyl]-1H-imidazol-4-yl}prop-2-enoic acid
• 1006066-10-9
• EN300-1877609
• CS-0345090
• 81653-88-5
• AKOS022660310

• Inchi： 1S/C11H14N2O4/c1-11(2,3)17-10(16)13-6-8(12-7-13)4-5-9(14)15/h4-7H,1-3H3,(H,14,15)/b5-4+
• InChI Key： BGNMSJBSPKDGNR-SNAWJCMRSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)C=C(/C=C/C(O)=O)N=1

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 405.9±37.0 °C(Predicted)
• pka: 3.74±0.70(Predicted)

Additional information on 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}prop-2-enoic acid

3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}prop-2-enoic acid (CAS No. 1006066-10-9): An Overview

3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}prop-2-enoic acid, also known by its CAS number 1006066-10-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives and is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group and a propenoic acid moiety. These structural elements contribute to its potential applications in various biological and chemical processes.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in the preparation of peptides and other nitrogen-containing compounds. It provides stability and prevents premature reactivity, allowing for the controlled synthesis of complex molecules. In the context of 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}prop-2-enoic acid, the Boc group plays a crucial role in modulating the reactivity and stability of the imidazole ring, making it an attractive candidate for further chemical modifications.

The imidazole ring itself is a fundamental structure in many biologically active compounds, including histidine residues in proteins and various pharmaceutical agents. Imidazoles are known for their ability to form hydrogen bonds and coordinate with metal ions, which can influence their biological activity. The presence of the imidazole ring in 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}prop-2-enoic acid suggests potential interactions with biological targets, such as enzymes or receptors, which could be exploited for therapeutic purposes.

The propenoic acid moiety, also known as acrylic acid, is another key feature of this compound. Propenoic acid is a versatile functional group that can participate in a variety of chemical reactions, including polymerization, esterification, and conjugation with other molecules. In the context of drug development, propenoic acid derivatives have been explored for their ability to enhance the solubility and bioavailability of drugs, as well as their potential to form prodrugs that are activated under specific physiological conditions.

Recent research has highlighted the potential applications of 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}prop-2-enoic acid in various areas of medicinal chemistry. For instance, studies have shown that imidazole derivatives with similar structures exhibit potent antifungal and antibacterial properties. The combination of the Boc protecting group and the propenoic acid moiety may enhance these properties by improving the stability and bioavailability of the compound.

In addition to its antimicrobial properties, 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}prop-2-enoic acid has been investigated for its potential as a building block in the synthesis of more complex molecules. The tert-butoxycarbonyl group can be selectively removed under mild conditions, allowing for further functionalization of the imidazole ring. This versatility makes it an attractive starting material for the development of novel drugs and materials.

The synthesis of 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}prop-2-enoic acid typically involves several steps, including the formation of the imidazole ring, introduction of the tert-butoxycarbonyl group, and attachment of the propenoic acid moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 4-aminoimidazole with di(tert-butyl) dicarbonate to form the Boc protected derivative, followed by coupling with an appropriate acrylate ester to introduce the propenoic acid functionality.

The physical properties of 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}prop-2-enoic acid, such as its solubility, melting point, and stability under different conditions, are important considerations for its practical applications. These properties can be influenced by factors such as pH, temperature, and solvent choice. Understanding these properties is crucial for optimizing its use in various chemical processes and biological assays.

In conclusion, 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}prop-2-enoic acid (CAS No. 1006066-10-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the tert-butoxycarbonyl protecting group and propenoic acid moiety, make it a valuable building block for the synthesis of more complex molecules. Ongoing research continues to explore its biological activities and potential applications in drug development.